Cas no 2172235-11-7 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidomethyl}pentanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidomethyl}pentanoic acid
• CAS No: 2172235-11-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5846372
• PubChem ID: 165542138
• Update Time: 2025-06-13

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidomethyl}pentanoic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]methyl}pentanoic acid
• EN300-1508029
• 2172235-11-7

• Inchi： 1S/C26H32N2O6/c1-4-17(13-23(29)30)14-27-24(31)26(2,16-33-3)28-25(32)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QMWMLGYORSEONX-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(COC)C(NCC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidomethyl}pentanoic acid

Comprehensive Overview of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidomethyl}pentanoic acid (CAS No. 2172235-11-7)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidomethyl}pentanoic acid (CAS No. 2172235-11-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique methoxymethyl side chain and a pentanoic acid backbone, making it valuable for designing custom peptides and drug delivery systems. Its structural complexity and functional groups enable precise modifications in biomedical research and pharmaceutical development.

The growing demand for peptide-based therapeutics has increased interest in advanced building blocks like CAS No. 2172235-11-7. Researchers frequently search for "Fmoc-amino acid applications" or "peptide modification techniques," highlighting its relevance in targeted drug design. The compound’s hydrophilic-lipophilic balance (HLB) also aligns with trends in nanocarrier optimization, a hot topic in cancer therapy and vaccine adjuvants.

From a synthetic perspective, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidomethyl}pentanoic acid offers exceptional versatility. Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), while the methoxymethyl moiety enhances solubility in organic solvents. Laboratories focusing on "high-efficiency peptide coupling" or "side-chain engineering" often prioritize this derivative for its low epimerization risk and high yield.

In proteomics and biomarker discovery, this compound aids in creating stable isotope-labeled peptides for mass spectrometry. Its carboxylic acid terminus allows further conjugation with fluorescent probes or PEG linkers, addressing popular queries like "peptide-antibody conjugation" or "bioimaging reagents." Such applications are critical in personalized medicine and diagnostic assays.

Quality control of CAS No. 2172235-11-7 involves rigorous HPLC purification and NMR validation, ensuring compliance with GMP standards. Suppliers emphasizing "ultra-pure peptide intermediates" or "scalable Fmoc chemistry" frequently highlight this compound’s batch-to-batch consistency, a key concern for industrial-scale production.

Environmental and safety considerations for 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidomethyl}pentanoic acid focus on green chemistry principles. Innovations in solvent-free coupling and biodegradable protecting groups resonate with searches for "sustainable peptide synthesis," aligning with global ESG (Environmental, Social, and Governance) trends.

Future prospects for this compound include mRNA vaccine enhancers and cell-penetrating peptides (CPPs), areas dominating recent literature. Its amphiphilic properties make it a candidate for "next-gen drug delivery" systems, particularly in neurological disorders and autoimmune therapies.